Cas no 1313614-50-4 (3-Fluorophenylboronic acid MIDA ester)

• Product Name: 3-Fluorophenylboronic acid MIDA ester
• CAS No: 1313614-50-4
• MF: C₁₁H₁₁BFNO₄
• MW: 251.018746614456
• CID: 2083356
• PubChem ID: 329762307
• Update Time: 2025-04-21

3-Fluorophenylboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROPHENYLBORONIC ACID MIDA ESTER
• 2-(3-Fluorophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 3-Fluorophenylboronic acid MIDA ester, 97%
• 1311484-55-5
• 1313614-50-4
• 3-FluorophenylboronicacidMIDAester
• DTXSID20693630
• DTXCID70644379
• 3-Fluorophenylboronic acid MIDA ester

• MDL： MFCD18252664
• Inchi： 1S/C11H11BFNO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3
• InChI Key： BEIIVLQOKBPWDE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(B2OC(CN(C)CC(=O)O2)=O)=C1

Computed Properties

• Exact Mass: 251.0765162g/mol
• Monoisotopic Mass: 251.0765162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 189-194 °C

3-Fluorophenylboronic acid MIDA ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：